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Introduction
Trimethoxymethylsilane (TMMS), also known as methyltrimethoxysilane, is an organosilicon

compound with the chemical formula CH₃Si(OCH₃)₃.[1] It is a versatile chemical intermediate

widely used in the synthesis of silicon-based materials, including silicone polymers and resins.

[2][3] Its utility stems from the presence of both a stable methyl group and three hydrolyzable

methoxy groups, which allow for a range of chemical transformations.[4] This guide provides a

comprehensive overview of the molecular structure, reactivity, and practical applications of

trimethoxymethylsilane, with a focus on experimental protocols and data relevant to research

and development.

Molecular Structure
The molecular structure of trimethoxymethylsilane features a central silicon atom in a

tetrahedral arrangement, bonded to one methyl group and three methoxy groups.[1][4] This

configuration is often described as sp³ hybridized.[1] The methyl group imparts a degree of

hydrophobic character to the molecule, while the silicon-oxygen bonds of the methoxy groups

are the primary sites of reactivity, particularly towards hydrolysis.[4]
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While precise experimental data on bond lengths and angles for trimethoxymethylsilane are

not readily available in the reviewed literature, the geometry is understood to be a distorted

tetrahedron due to the different electronic and steric nature of the methyl and methoxy

substituents.

Physicochemical and Spectroscopic Data
Key physical and spectroscopic properties of trimethoxymethylsilane are summarized in the

tables below for easy reference and comparison.

Table 1: Physical Properties of Trimethoxymethylsilane

Property Value

Molecular Formula C₄H₁₂O₃Si

Molecular Weight 136.22 g/mol

Appearance Colorless, transparent liquid

Odor Mild, characteristic

Density 0.955 g/mL at 25 °C

Boiling Point 102-104 °C

Melting Point < -70 °C

Flash Point 9 °C

Autoignition Temperature 225 °C

Vapor Pressure 2990 hPa at 20 °C

Refractive Index n20/D 1.371

Water Solubility Decomposes

Table 2: Spectroscopic Data for Trimethoxymethylsilane
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Spectroscopic Technique Key Features

¹H NMR (CDCl₃)
Provides signals corresponding to the methyl

and methoxy protons.

¹³C NMR
Shows distinct peaks for the methyl and

methoxy carbons.

²⁹Si NMR
A characteristic chemical shift for the silicon

atom in its specific chemical environment.

FT-IR
Characteristic absorption bands for Si-O-C, C-H,

and Si-C bonds.

Mass Spectrometry (GC-MS)
Fragmentation pattern provides information on

the molecular structure.

Reactivity and Reaction Mechanisms
The reactivity of trimethoxymethylsilane is dominated by the hydrolysis of its methoxy

groups, which is a precursor to condensation and polymerization. This reactivity is fundamental

to its application as a crosslinking agent and in the formation of silica-based materials.[5]

Hydrolysis and Condensation
In the presence of water, trimethoxymethylsilane undergoes hydrolysis to form silanol

intermediates (Si-OH) and methanol.[4] This reaction can be catalyzed by both acids and

bases.[1] The resulting silanols are highly reactive and readily undergo condensation to form

stable siloxane bonds (Si-O-Si), leading to the formation of oligomers and polymers.[4] The

reaction proceeds in a stepwise manner, and under acidic conditions, the rate of successive

hydrolysis steps decreases with each methoxy group replaced.[1] Conversely, under basic

conditions, the rate of subsequent hydrolysis steps increases.[1]
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Hydrolysis and condensation of trimethoxymethylsilane.

Experimental Protocols
Synthesis of Trimethoxymethylsilane (Industrial Method)
This protocol describes a common industrial method for the synthesis of

trimethoxymethylsilane from methyltrichlorosilane and methanol.

Materials:

Methyltrichlorosilane (CH₃SiCl₃)

Methanol (CH₃OH)

Metallic Sodium (Na)

Reactor with reflux condenser, dropping funnel, and thermometer

Distillation apparatus

Procedure:

Charge the reactor with methyltrichlorosilane and methanol in a molar ratio of 1:1.01.
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Maintain the reaction temperature at approximately 20 °C while adding the reactants at a

controlled rate (e.g., 20 kg/h ).

After the addition is complete, heat the mixture to 75 °C and reflux to remove the hydrogen

chloride (HCl) byproduct.

Continue the reflux until the temperature of the reaction mixture reaches the boiling point of

trimethoxymethylsilane (approximately 104 °C).

Maintain this temperature for one hour to ensure the reaction goes to completion.

Cool the mixture to ambient temperature.

Neutralize the mixture to a pH of 8.0 by adding a solution of metallic sodium in methanol.

Allow the mixture to stand, then decant or filter the supernatant.

Purify the crude product by distillation, collecting the fraction at approximately 103.5 °C. The

expected purity of the final product is typically around 98.5%.

Surface Modification of Silica Nanoparticles
This protocol outlines a general procedure for the surface functionalization of silica

nanoparticles using trimethoxymethylsilane to introduce methyl groups, thereby increasing

hydrophobicity.

Materials:

Silica nanoparticles

Ethanol

Trimethoxymethylsilane (TMMS)

Ammonia solution (catalyst)

Centrifuge

Ultrasonic bath
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Procedure:

Disperse the silica nanoparticles in ethanol using an ultrasonic bath to ensure a uniform

suspension.

In a separate container, prepare a solution of trimethoxymethylsilane in ethanol.

Add the TMMS solution to the silica nanoparticle suspension with vigorous stirring.

Add a catalytic amount of ammonia solution to the mixture to promote the hydrolysis and

condensation of TMMS on the nanoparticle surface.

Allow the reaction to proceed for a specified time (e.g., 2-24 hours) at a controlled

temperature (e.g., room temperature to 60 °C).

After the reaction, collect the surface-modified nanoparticles by centrifugation.

Wash the nanoparticles several times with ethanol to remove unreacted TMMS and

byproducts. This is typically done by repeated cycles of centrifugation and redispersion in

fresh ethanol.

Dry the functionalized nanoparticles in an oven at a suitable temperature (e.g., 80-120 °C) to

remove the solvent.
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Experimental workflow for surface modification.

Applications in Research and Drug Development
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Trimethoxymethylsilane is a valuable reagent in various research and development

applications, including:

Crosslinking Agent: It is used in the preparation of polysiloxane polymers and room-

temperature-vulcanizing (RTV) silicone rubbers.[1][5]

Surface Modification: TMMS is employed to render surfaces of materials like glass,

ceramics, and metals hydrophobic.[6] This is crucial for applications such as self-cleaning

surfaces and improving the compatibility between organic polymers and inorganic fillers.

Precursor for Silica-Based Materials: It serves as a precursor in the sol-gel process for

synthesizing silica aerogels and other porous silica materials with controlled properties.[7][8]

Coupling Agent: In composite materials, it can act as a coupling agent to enhance the

adhesion between inorganic fillers and organic polymer matrices.[6]

Safety and Handling
Trimethoxymethylsilane is a flammable liquid and vapor. It is also an eye irritant.[9] It is

sensitive to moisture and will decompose in the presence of water, releasing methanol.[4]

Therefore, it should be handled in a well-ventilated area, away from ignition sources, and

stored under an inert atmosphere.[6] Appropriate personal protective equipment, including

safety goggles, gloves, and respiratory protection, should be worn when handling this

chemical.[9]

Conclusion
Trimethoxymethylsilane is a versatile and reactive organosilicon compound with a well-

defined molecular structure that dictates its chemical behavior. Its primary reactivity through

hydrolysis and condensation of the methoxy groups makes it an essential building block for a

wide array of silicon-based materials. The experimental protocols provided in this guide offer a

practical foundation for its synthesis and application in surface modification. A thorough

understanding of its properties and safe handling procedures is crucial for its effective

utilization in research, materials science, and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyltrimethoxysilane - Wikipedia [en.wikipedia.org]

2. d-nb.info [d-nb.info]

3. scbt.com [scbt.com]

4. Trimethoxymethylsilane (1185-55-3) for sale [vulcanchem.com]

5. organosilicon.alfa-chemistry.com [organosilicon.alfa-chemistry.com]

6. chemimpex.com [chemimpex.com]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Structure
and Reactivity of Trimethoxymethylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072481#molecular-structure-and-reactivity-of-
trimethoxymethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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